Sinapic acid ethyl ester-d3

• Molecular Formula: C13H16O5
• Molecular Weight: 255.28 g/mol
• InChI: InChI=1S/C13H16O5/c1-4-18-12(14)6-5-9-7-10(16-2)13(15)11(8-9)17-3/h5-8,15H,4H2,1-3H3/b6-5+/i2D3
• InChIKey: DMQNLOWHFHPWEA-DAGREIPASA-N

Sinapic Acid Ethyl Ester-d3: Deuterated Internal Standard

Sinapic acid ethyl ester-d3 is a stable, isotopically labeled analog of sinapic acid ethyl ester, a phenolic acid derivative belonging to the hydroxycinnamic acid class [1]. The compound contains three deuterium atoms incorporated into the methoxy group of the sinapic acid backbone, resulting in a molecular mass shift of +3 Da relative to the unlabeled parent (C₁₃H₁₃D₃O₅, MW 255.28) . This mass difference enables its use as an internal standard (IS) for the accurate quantification of sinapic acid ethyl ester via liquid chromatography-mass spectrometry (LC-MS) and related techniques [2]. Unlike its non-deuterated counterpart, the deuterated form is specifically designed and synthesized to meet the rigorous demands of analytical method validation and bioanalysis, where precise compensation for matrix effects and instrument variability is critical . It is intended strictly for research and analytical applications, not for therapeutic use [3].

Workflow Stable isotope dilution LC-MS/MS quantification

Label Identity Deuterated (+3 Da) internal standard for sinapic acid ethyl ester

Use Context Bioanalytical method validation in research matrices; not for therapeutic use

• [1] Mustafa, Y. F. (2019). Synthesis, characterization and preliminary cytotoxic study of sinapic acid and its analogues. Journal of Global Pharma Technology, 11(9). View Source
• [2] Russak, E. M., & Bednarczyk, E. M. (2019). Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Annals of Pharmacotherapy, 53(2), 211-216. View Source
• [3] PeptideDB. (n.d.). Sinapic acid ethyl ester-d3 Product Database. Retrieved April 23, 2026. View Source

Why Unlabeled Analogs Cannot Substitute

The direct substitution of sinapic acid ethyl ester-d3 with unlabeled sinapic acid ethyl ester (or other non-deuterated analogs) in an LC-MS workflow is analytically invalid. A fundamental requirement for accurate quantification via stable isotope dilution is that the internal standard must co-elute with the target analyte and exhibit nearly identical ionization behavior, yet be distinguishable by mass . While unlabeled ethyl sinapate shares the chemical structure, it is indistinguishable from the target analyte itself. Therefore, using it as an internal standard would defeat the purpose of correction, leading to inaccurate and unreproducible results. Other sinapic acid esters (e.g., propyl, butyl sinapate) differ in their physicochemical properties (e.g., lipophilicity, retention time) and would not reliably track the target analyte through sample preparation and LC separation, introducing significant method error [1]. The deuterium-labeled analog is specifically required for the methodological rigor mandated in pharmaceutical, environmental, and metabolomics research [2].

1

Mass-Indistinguishable Unlabeled Analog

Unlabeled sinapic acid ethyl ester shares the same mass as the analyte, preventing mass discrimination required for isotope dilution.

2

Retention Shift with Other Esters

Propyl or butyl sinapate analogs exhibit different lipophilicity and retention, which may introduce differential matrix effects during LC separation.

3

Non-Isotopic Internal Standard Risk

Non-deuterated internal standards may not reliably compensate for ion suppression or enhancement, limiting method accuracy and reproducibility.

• [1] Martinović, N., Abramovič, H., & Poklar Ulrih, N. (2019). Sinapic Acid and its Derivatives Increase Oxidative Stability in Different Model Lipid Systems. European Journal of Lipid Science and Technology, 121(4), 1800326. View Source
• [2] Russak, E. M., & Bednarczyk, E. M. (2019). Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Annals of Pharmacotherapy, 53(2), 211-216. View Source

Quantitative Performance Evidence

Deuterium Mass Shift for LC-MS Discrimination

The primary differentiator for sinapic acid ethyl ester-d3 is the +3 Da mass shift resulting from the incorporation of three deuterium atoms. This shift is essential for its function as an internal standard. In a typical LC-MS/MS experiment, the unlabeled analyte (sinapic acid ethyl ester) is detected at its native m/z, while the deuterated internal standard is detected at m/z+3. This clear mass separation, coupled with identical chromatographic retention, allows the mass spectrometer to unambiguously differentiate and quantify the analyte signal relative to the known concentration of the internal standard, effectively normalizing for ion suppression or enhancement .

Mass Shift ID

Head-to-head

Target: m/z +3 Da shift
Unlabeled: native m/z
Δm/z = +3 Th

Enables unambiguous mass spectrometric discrimination.

Required for isotope dilution-based quantification.

Evidence Dimension	Molecular Mass and MS Detectability
Target Compound Data	MW = 255.28 g/mol; Detected at native m/z + 3 Da
Comparator Or Baseline	Sinapic acid ethyl ester (unlabeled): MW = 252.26 g/mol
Quantified Difference	ΔMW = +3.02 Da; Δm/z = +3 Th
Conditions	Calculated molecular weight and mass spectrometric detection

Why This Matters

This mass difference is the foundational requirement for using stable isotope dilution for precise quantification, which is impossible with unlabeled analogs.

Co-Elution Accuracy vs. Structural Analogs

A deuterated internal standard co-elutes precisely with its non-deuterated analyte, ensuring both experience the same degree of ion suppression or enhancement from the sample matrix. In contrast, using a structurally similar but non-identical internal standard (e.g., a different sinapic acid ester like propyl sinapate) can lead to differential matrix effects due to slight differences in retention time. Studies on sinapic acid esters show that propyl sinapate is more lipophilic than ethyl sinapate, leading to distinct retention characteristics and different interactions with the lipid bilayer, which would translate to a higher retention time in reversed-phase LC [1]. This difference can cause the internal standard to elute in a region with a different matrix composition, compromising the accuracy of the quantification .

Co-Elution Fidelity

Class-level

Qualitative difference in lipophilicity and retention behavior; structural analogs may elute at different retention times.

Inconsistent matrix-effect correction may occur with non-deuterated analogs.

Inference based on reported lipophilicity differences; direct validation data not provided.

Evidence Dimension	Lipophilicity and Chromatographic Retention
Target Compound Data	Exact co-elution with analyte; Lipophilicity similar to unlabeled ethyl sinapate.
Comparator Or Baseline	Propyl sinapate: Demonstrated higher lipophilicity and distinct membrane interaction compared to ethyl sinapate.
Quantified Difference	Qualitative difference in lipophilicity and retention behavior.
Conditions	Inference based on reported lipophilicity of sinapic acid esters in model lipid systems and general principles of reversed-phase chromatography.

Why This Matters

Using a non-deuterated analog introduces a variable and unpredictable source of error in quantification, undermining the reliability of the analytical method for scientific or regulatory purposes.

• [1] Martinović, N., Abramovič, H., & Poklar Ulrih, N. (2018). Inhibition of copper-induced lipid peroxidation by sinapic acid and its derivatives in correlation to their effect on the membrane structural properties. Biochimica et Biophysica Acta (BBA) - Biomembranes, 1860(12), 2521-2530. View Source

Multi-Platform Analytical Compatibility

Sinapic acid ethyl ester-d3 is specifically documented and qualified for use as a tracer and an internal standard for quantitative analysis across multiple critical analytical platforms: Nuclear Magnetic Resonance (NMR) spectroscopy, Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Mass Spectrometry (LC-MS) . This broad applicability contrasts with a non-deuterated analog, which would be entirely unfit for the role of an internal standard in any of these techniques. While specific cross-platform quantitative performance data is not provided, the explicit vendor qualification for these applications provides a critical point of differentiation for procurement, assuring the user of the compound's designed purpose and compatibility [1].

Platform Compatibility

Specification review

Qualified for use in NMR, GC-MS, and LC-MS as internal standard.

Supports multi-platform analytical workflow integration.

Vendor qualification; independent validation recommended.

Evidence Dimension	Analytical Platform Compatibility for Internal Standard Role
Target Compound Data	Qualified for use in NMR, GC-MS, and LC-MS.
Comparator Or Baseline	Sinapic acid ethyl ester (unlabeled): Not suitable as an internal standard.
Quantified Difference	Qualitative functional difference.
Conditions	Vendor application notes and standard practice for isotopically labeled compounds.

Why This Matters

This documented, multi-platform utility directly translates to a procurement advantage: a single, purpose-built compound can support a range of analytical workflows, reducing the need to source and validate multiple different internal standards.

• [1] ResolveMass Laboratories. (n.d.). Deuterated Internal Standards for LC-MS Quantitation. LinkedIn. View Source

Optimal Use Cases in Research and Industry

Pharmacokinetic and ADME Quantification

In pharmaceutical research, accurate measurement of sinapic acid ethyl ester concentrations in biological matrices (e.g., plasma, tissue homogenates) is essential for determining its absorption, distribution, metabolism, and excretion (ADME) profile. The deuterated analog, sinapic acid ethyl ester-d3, is the necessary internal standard for developing and validating robust LC-MS/MS methods that can correct for variable matrix effects and ensure precise quantification across a range of concentrations [1].

Metabolomics and Natural Product Accuracy

When investigating the presence and quantity of sinapic acid ethyl ester as a metabolite or a bioactive compound in complex samples like plant extracts or food matrices, absolute quantification is paramount. Using sinapic acid ethyl ester-d3 as an internal standard allows researchers to achieve high-confidence, quantitative data, distinguishing true biological variation from analytical noise. This is critical for studies aiming to understand the compound's role or to standardize natural product formulations [2].

Environmental and Food Safety Analysis

Monitoring the fate and occurrence of sinapic acid esters in environmental samples or ensuring accurate labeling in functional foods requires validated analytical methods. The use of sinapic acid ethyl ester-d3 as an internal standard provides the necessary methodological rigor for compliance with regulatory standards. It enables the reliable detection and quantification of the target analyte, even in the presence of complex sample matrices that would otherwise compromise accuracy .

Accelerated Method Development and Validation

For contract research organizations (CROs) and analytical core facilities, the ability to rapidly develop and validate robust bioanalytical methods is a key productivity metric. Sinapic acid ethyl ester-d3 offers a ready-to-use, fit-for-purpose solution that directly addresses the most challenging aspect of quantitative LC-MS: reliable internal standardization. Its commercial availability in defined purity reduces the need for costly and time-consuming in-house synthesis or the adoption of less-reliable analog-based methods, streamlining project workflows [3].

Application

Selection Property

Validation Focus

PK/ADME Bioanalysis

Deuterated IS for matrix-effect correction

Accuracy across biological research matrices

Quantitative Metabolomics

Co-eluting IS for target analyte tracking

Reproducibility in complex sample matrices

Environmental & Food Analysis

Robust IS for complex-matrix quantification

Method reliability under variable conditions

Method Development Workflows

Ready-to-use deuterated IS solution

Streamlined validation and reduced setup time

• [1] Russak, E. M., & Bednarczyk, E. M. (2019). Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Annals of Pharmacotherapy, 53(2), 211-216. View Source
• [2] Martinović, N., Abramovič, H., & Poklar Ulrih, N. (2019). Sinapic Acid and its Derivatives Increase Oxidative Stability in Different Model Lipid Systems. European Journal of Lipid Science and Technology, 121(4), 1800326. View Source
• [3] ResolveMass Laboratories. (n.d.). Deuterated Internal Standards for LC-MS Quantitation. LinkedIn. View Source